2-(3,4-dimethoxyphenyl)-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]acetamide
• InChI: InChI=1S/C26H35N3O3/c1-28-14-11-21-17-20(8-9-22(21)28)23(29-12-5-4-6-13-29)18-27-26(30)16-19-7-10-24(31-2)25(15-19)32-3/h7-10,15,17,23H,4-6,11-14,16,18H2,1-3H3,(H,27,30)
• InChI Key: URXPAMNUUCTGQW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)CC3=CC(=C(C=C3)OC)OC)N4CCCCC4
• Molecular Formula: C26H35N3O3
• Molecular Weight: 437.6 g/mol
• CAS No.: 922069-47-4

Description

2-(3,4-dimethoxyphenyl)-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C26H35N3O3 and its molecular weight is 437.584. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

• Compounds structurally related to 2-(3,4-dimethoxyphenyl)-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)acetamide have demonstrated potential antibacterial properties. For instance, N-substituted acetamide derivatives with piperidine and oxadiazole heterocyclic cores were synthesized and evaluated for their antibacterial potential. One such compound showed significant growth inhibition against various bacterial strains including Salmonella typhi, Escherichia coli, and Staphylococcus aureus (Iqbal et al., 2017).

Acetylcholinesterase Inhibition

• Some derivatives of this compound class have been found to be potent inhibitors of acetylcholinesterase (AChE), an enzyme relevant in neurodegenerative disorders. For example, 1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine was identified as a potent anti-AChE inhibitor (Sugimoto et al., 1995).

Enzyme Inhibition and Biological Activity

• Another study synthesized N-aryl/aralkyl substitued-2"-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives and evaluated them for their inhibition potential against enzymes like acetylcholinesterase and lipoxygenase. Most of these compounds displayed promising activity against these enzymes (Khalid et al., 2014).

Organic Chemistry and Synthesis

• Studies in organic chemistry have utilized derivatives similar to this compound for synthetic methodologies. For instance, oxidative radical cyclization of alpha-(Methylthio)acetamides leading to erythrinanes employed similar compounds (Chikaoka et al., 2003).

Analgesic and Anti-Inflammatory Activities

• Certain derivatives have shown promising analgesic and anti-inflammatory activities. For example, (3,3-Dipropyl-6,7-Dimethoxy-3,4-Dihydroisoquinolin-1(2H)-Ylidene)-Acetamide Hydrochlorides were found to have analgesic effects comparable to sodium metamizole in animal models (Yusov et al., 2019).